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Compound of Interest

Compound Name: Vim-2-IN-1

Cat. No.: B12421418 Get Quote

Disclaimer: As a novel research chemical, a comprehensive Safety Data Sheet (SDS) for Vim-
2-IN-1 is not publicly available. The following guidance is based on best practices for handling

potent, small-molecule enzyme inhibitors and should be supplemented by a thorough, site-

specific risk assessment conducted by qualified personnel.

Vim-2-IN-1 is a potent β-lactamase inhibitor targeting the Verona integron-encoded metallo-β-

lactamase (VIM-2). Due to its specific biological activity, it should be handled with a high

degree of caution to minimize exposure. The primary hazards associated with compounds of

this nature include potential skin and eye irritation, and unknown systemic effects if inhaled or

ingested.

Personal Protective Equipment (PPE) and
Engineering Controls
A risk-based approach, such as control banding, is recommended to establish appropriate

safety measures when detailed toxicological data is unavailable.[1][2][3] For a potent

compound like Vim-2-IN-1, a high level of containment is warranted.
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Control Measure Specification Purpose

Primary Engineering Control
Certified Chemical Fume Hood

or Glovebox

To minimize inhalation

exposure by containing

airborne particles. For highly

potent compounds, a glovebox

provides the highest level of

containment.[4]

Eye and Face Protection

ANSI Z87.1 compliant safety

goggles or a face shield worn

over safety glasses.[5][6]

To protect against splashes,

aerosols, and accidental eye

contact.

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs.

To prevent skin contact with

the compound.

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile).

To provide a primary and

secondary barrier against skin

absorption. Regularly check for

signs of degradation and

change gloves immediately

upon contamination.

Respiratory Protection

A NIOSH-approved respirator

may be required for certain

procedures (e.g., cleaning

spills) where engineering

controls are not sufficient. Use

should be based on a site-

specific risk assessment.[7]

To provide an additional layer

of protection against inhalation

of airborne particles.

Operational Plan for Safe Handling
A systematic approach to handling Vim-2-IN-1, from receipt to disposal, is crucial for ensuring

laboratory safety.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.
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Store the compound in a clearly labeled, sealed, and compatible container.

Keep the container in a designated, secure, and well-ventilated storage area, away from

incompatible materials.

Handling and Use
Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is functioning properly.

Weighing and Aliquoting: Conduct all manipulations of solid Vim-2-IN-1 within a chemical

fume hood or glovebox to contain any dust. Use appropriate tools (e.g., spatulas) and handle

with care to avoid generating airborne particles.

Solution Preparation: When preparing solutions, add the solid compound to the solvent

slowly to prevent splashing.

Experimental Use: All procedures involving Vim-2-IN-1 should be performed within a

designated and properly functioning chemical fume hood.

Disposal Plan
All waste contaminated with Vim-2-IN-1 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

and weighing papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Vim-2-IN-1 in a compatible, sealed, and

labeled hazardous waste container. Do not dispose of down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Protocols
Detailed experimental protocols for the use of Vim-2-IN-1 are not publicly available.

Researchers should develop their own protocols based on the specific requirements of their
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experiments, incorporating the safety and handling procedures outlined in this document. A

thorough risk assessment should be conducted for each new experimental procedure.[8][9]

Visualizations
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Caption: A workflow for the safe handling of Vim-2-IN-1.
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Caption: The relationship between risk assessment and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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